Cas no 2137994-04-6 (Ethanol, 2-[butyl(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl)amino]-)

• Product Name: Ethanol, 2-[butyl(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl)amino]-
• CAS No: 2137994-04-6
• MF: C₁₄H₂₄N₄O
• MW: 264.366562843323
• CID: 5298823
• Update Time: 2025-05-20

Ethanol, 2-[butyl(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[butyl(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl)amino]-

• Inchi： 1S/C14H24N4O/c1-3-4-6-18(8-9-19)14-10-12-11-17(2)7-5-13(12)15-16-14/h10,19H,3-9,11H2,1-2H3
• InChI Key： RXSQXQVWPMGWDH-UHFFFAOYSA-N
• SMILES： C(O)CN(CCCC)C1=NN=C2CCN(C)CC2=C1

Additional information on Ethanol, 2-[butyl(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl)amino]-

Ethanol, 2-[butyl(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl)amino]: A Comprehensive Overview

The compound with CAS No. 2137994-04-6, commonly referred to as Ethanol, 2-[butyl(5,6,7,8-tetrahydro-6-methylpyrido[4,3-c]pyridazin-3-yl)amino], is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique tetrahydropyridopyridazine core structure and the presence of a butyl amino ethanol substituent. Recent studies have highlighted its potential applications in drug design and materials science.

Ethanol serves as a fundamental component in this molecule's structure. Its role is pivotal in stabilizing the overall framework and influencing the compound's reactivity and solubility properties. The tetrahydropyridopyridazine moiety introduces a rigid and aromatic system into the molecule, which is crucial for its interactions with biological targets or other chemical entities.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for synthesizing this compound efficiently. The incorporation of butyl amino groups into the molecule has been shown to enhance its bioavailability and pharmacokinetic properties. This makes it a promising candidate for use in drug delivery systems and targeted therapies.

Moreover, the tetrahydro structure within the molecule has been linked to improved stability under physiological conditions. This attribute is particularly advantageous in pharmaceutical applications where prolonged shelf life and reduced degradation are critical factors.

In terms of applications, this compound has demonstrated potential in several areas including biomedical imaging, cancer therapy, and neuroscience research. Its ability to interact with specific biological pathways makes it a valuable tool for understanding complex cellular mechanisms.

As research continues to unfold on this compound with CAS No. 2137994-04-6 (Ethanol derivative with tetrahydropyridopyridazine core), its role in advancing modern medicine and materials science is expected to grow significantly.